5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde

• IUPAC Name: 5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde
• InChI: InChI=1S/C14H9BrO3/c15-11-4-1-10(2-5-11)3-7-13(17)14-8-6-12(9-16)18-14/h1-9H/b7-3+
• InChI Key: FUJYWBCGJFEAMB-XVNBXDOJSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(O2)C=O)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(O2)C=O)Br
• Molecular Formula: C14H9BrO3
• Molecular Weight: 305.12 g/mol

Description

5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde, also known as BPFCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Catalytic Synthesis and Antioxidant Activity

A study focused on the synthesis of novel chalcone derivatives using similar furan-2-carbaldehyde structures, exploring their potential as antioxidant agents. The research highlighted the use of these compounds in vitro for antioxidant activity, suggesting their possible application in developing antioxidant therapies or compounds (Prabakaran, G., Manivarman, S., & Bharanidharan, M., 2021).

Antimicrobial Activity

Another area of application is the synthesis of morpholine derivatives from furan-2-carbaldehydes, investigating their antimicrobial activities. Such studies indicate the compound's potential in contributing to the development of new antimicrobial agents, offering new pathways to combat microbial resistance (Matiichuk, Y., Gorak, Yu. I., Martyak, R., Chaban, T., Ogurtsov, V., Chaban, I., & Matiychuk, V., 2021).

Photocatalytic Synthesis

Research on using furan-2-carbaldehydes as green C1 building blocks for synthesizing bioactive compounds through photocatalytic C–C bond cleavage demonstrates the compound's utility in green chemistry and organic synthesis. This suggests that "5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde" could be used in similar photocatalytic processes to create valuable bioactive molecules (Yu, W., Zhang, X., Qin, B., Wang, Q., Ren, X., & He, X., 2018).

Antitumor Compounds

Further, furan-2-carbaldehyde derivatives have been identified in the spent culture broth of Taiwanofungus camphoratus, showing inhibition of tumor cell proliferation. This suggests potential antitumor applications of related compounds, indicating a possible research avenue for "5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde" (Jia, W., Bai, Y.-Y., Zhang, Z., Feng, N., Feng, J., Yan, M., Zhu, L., Jia, X., Wang, M., Zhang, J.-s., & Fan, H., 2015).